Cas no 57681-57-9 (1-(3,4-Dibromo-2-thienyl)-1-ethanone)

1-(3,4-Dibromo-2-thienyl)-1-ethanone structure

57681-57-9 structure

Product Name:1-(3,4-Dibromo-2-thienyl)-1-ethanone

CAS No:57681-57-9

MF:C₆H₄Br₂OS

MW:283.96835899353

MDL:MFCD06659618

CID:370377

PubChem ID:2764572

Update Time:2025-04-19

1-(3,4-Dibromo-2-thienyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(3,4-dibromo-2-thienyl)-
- 1-(3,4-DIBROMO-2-THIENYL)-1-ETHANONE
- 1-(3,4-dibromothiophen-2-yl)ethanone
- 1-(3,4-Dibrom-[2]thienyl)-aethanon
- 1-(3,4-dibromo-[2]thienyl)-ethanone
- 2-Acetyl-3,4-dibromthiophen
- 3,4-dibromothienyl-2-methyl ketone
- 3.4-Dibrom-2-aceto-thienon
- AKOS005071483
- MFCD06659618
- CS-0245009
- FT-0680759
- J-503074
- 1-(3,4-Dibromothiophen-2-yl)ethan-1-one
- 57681-57-9
- EN300-2980579
- Z1269127104
- DTXSID40377506
- 9Y-0810
- SCHEMBL2982713
- DA-04726
- 1-(3,4-Dibromo-2-thienyl)-1-ethanone
- MDL： MFCD06659618
- Inchi： 1S/C6H4Br2OS/c1-3(9)6-5(8)4(7)2-10-6/h2H,1H3
- InChI Key： SXIYNKNSROWNBX-UHFFFAOYSA-N
- SMILES： BrC1C(=CSC=1C(C)=O)Br

Computed Properties

Exact Mass: 281.83500
Monoisotopic Mass: 281.834961
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.3
XLogP3: 3

Experimental Properties

Density: 1.988
Melting Point: 78-80°
Boiling Point: 345.8°Cat760mmHg
Flash Point: 162.9°C
Refractive Index: 1.618
PSA: 45.31000
LogP: 3.47570

1-(3,4-Dibromo-2-thienyl)-1-ethanone Security Information

HazardClass：IRRITANT

1-(3,4-Dibromo-2-thienyl)-1-ethanone Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3,4-Dibromo-2-thienyl)-1-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169005445-5g	1-(3,4-Dibromothiophen-2-yl)ethanone	57681-57-9	95%	5g	$475.24	2023-09-01
TRC	D030420-250mg	1-(3,4-Dibromo-2-thienyl)-1-ethanone	57681-57-9		250mg	$ 220.00	2022-06-06
TRC	D030420-500mg	1-(3,4-Dibromo-2-thienyl)-1-ethanone	57681-57-9		500mg	$ 365.00	2022-06-06
Apollo Scientific	OR111072-1g	1-(3,4-Dibromothien-2-yl)ethanone	57681-57-9		1g	£85.00	2025-08-06
Apollo Scientific	OR111072-5g	1-(3,4-Dibromothien-2-yl)ethanone	57681-57-9		5g	£340.00	2025-08-06
Apollo Scientific	OR111072-10g	1-(3,4-Dibromothien-2-yl)ethanone	57681-57-9		10g	£595.00	2025-08-06
abcr	AB257886-1g	1-(3,4-Dibromo-2-thienyl)-1-ethanone, 95%; .	57681-57-9	95%	1g	€339.90	2025-08-06
abcr	AB257886-5g	1-(3,4-Dibromo-2-thienyl)-1-ethanone, 95%; .	57681-57-9	95%	5g	€925.80	2025-08-06
abcr	AB257886-10g	1-(3,4-Dibromo-2-thienyl)-1-ethanone, 95%; .	57681-57-9	95%	10g	€1719.20	2025-08-06
Enamine	EN300-2980579-1g	1-(3,4-dibromothiophen-2-yl)ethan-1-one	57681-57-9	95%	1g	$123.0	2023-09-06

1-(3,4-Dibromo-2-thienyl)-1-ethanone Suppliers

Amadis Chemical Company Limited

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(CAS:57681-57-9)1-(3,4-Dibromo-2-thienyl)-1-ethanone

Order Number:A1166423

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:06

Price ($):392.0/1890.0

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1-(3,4-Dibromo-2-thienyl)-1-ethanone Related Literature

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2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

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5. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151

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